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Compound of Interest

Compound Name: Aluminum, tributyl-

Cat. No.: B072995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of tributylaluminum (TBA), a

versatile and highly reactive organoaluminum compound. This document details its key

suppliers, commercial availability, synthesis methodologies, and essential quality control

protocols, tailored for professionals in research, and drug development.

Commercial Availability and Key Suppliers
Tributylaluminum is commercially available from a range of global suppliers, varying in purity,

formulation, and packaging options to suit diverse research and industrial needs. Major

manufacturers and distributors offer various grades, from technical to high-purity, often

dissolved in hydrocarbon solvents for safer handling.

Below is a summary of key suppliers and the typical commercial forms of tributylaluminum:
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Supplier
Headquarters
Location

Product Grades &
Formulations

Typical Packaging
Options

Albemarle Corporation

Charlotte, North

Carolina, USA[1][2][3]

[4]

Catalyst and specialty

chemical grades.

Bulk quantities,

specialized cylinders,

and returnable

containers.

Parchem fine &

specialty chemicals

New Rochelle, New

York, USA[5][6][7][8]

[9]

Technical and high-

purity grades, often

available as solutions

in hydrocarbon

solvents.[10]

Drums, intermediate

bulk containers

(IBCs), and smaller

research-scale

quantities.[11]

Wuxi Zhongkun

Biochemical

Technology Co., Ltd.

Wuxi, Jiangsu, China
Various grades for

chemical synthesis.

Custom packaging

available upon

request.

ChemicalBook (Online Marketplace)

Lists various suppliers

with a range of

purities and solution

concentrations.

Varies by supplier,

from grams to

kilograms.

BuyersGuideChem (Online Directory)

Connects buyers with

global manufacturers

and distributors.

Varies by supplier.

Pricing for tributylaluminum is subject to market fluctuations, purity, quantity, and formulation.

For accurate and up-to-date pricing, it is recommended to contact the suppliers directly. Lead

times can also vary depending on the supplier's stock and the customer's location.

Synthesis of Tributylaluminum: Experimental
Protocols
The industrial production of trialkylaluminum compounds like tributylaluminum is often achieved

through the Ziegler process.[12][13] For laboratory-scale synthesis, the Grignard reaction

provides a viable alternative.
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Industrial Production: Ziegler Process
The Ziegler process involves the reaction of aluminum, hydrogen, and an olefin (in this case, 1-

butene) to produce the corresponding trialkylaluminum.[14][15]

Reaction Scheme:

Al + 1.5 H₂ + 3 CH₂=CHCH₂CH₃ → Al(CH₂CH₂CH₂CH₃)₃

Detailed Methodology:

Activation of Aluminum: High-purity aluminum powder is activated to increase its reactivity.

Reaction with Hydrogen and Triethylaluminum (Initiator): The activated aluminum is reacted

with hydrogen and a small amount of a trialkylaluminum, such as triethylaluminum, under

high pressure and elevated temperature to form diethylaluminum hydride.

Hydroalumination of 1-Butene: 1-Butene is then introduced to the diethylaluminum hydride,

which undergoes hydroalumination to form tributylaluminum.

Purification: The resulting tributylaluminum is purified through distillation or other separation

techniques to remove unreacted starting materials and byproducts.

Laboratory Synthesis: Grignard Reaction
A Grignard reagent, butylmagnesium bromide, can be reacted with aluminum trichloride to

produce tributylaluminum.[16][17][18][19]

Reaction Scheme:

3 CH₃CH₂CH₂CH₂MgBr + AlCl₃ → Al(CH₂CH₂CH₂CH₃)₃ + 3 MgBrCl

Detailed Methodology:

Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask

equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium

turnings. Slowly add a solution of 1-bromobutane in anhydrous diethyl ether from the
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dropping funnel to initiate the formation of butylmagnesium bromide. The reaction is

exothermic and should be controlled by the rate of addition.

Reaction with Aluminum Trichloride: Once the Grignard reagent formation is complete, a

solution of anhydrous aluminum trichloride in anhydrous diethyl ether is added dropwise to

the Grignard reagent at a controlled temperature (typically 0 °C).

Reaction Work-up: After the addition is complete, the reaction mixture is stirred for several

hours at room temperature. The reaction is then quenched by the slow addition of a

saturated aqueous solution of ammonium chloride.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic extracts are dried over anhydrous

magnesium sulfate, and the solvent is removed under reduced pressure. The crude

tributylaluminum can be further purified by vacuum distillation.

Quality Control and Analytical Protocols
Ensuring the purity and identity of tributylaluminum is critical for its application in research and

drug development. A combination of spectroscopic and chromatographic techniques is

employed for quality control.

Gas Chromatography (GC)
Gas chromatography is used to determine the purity of tributylaluminum and to identify and

quantify any volatile impurities.

Experimental Protocol (GC-FID):

Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A non-polar capillary column (e.g., DB-1 or equivalent).

Carrier Gas: High-purity nitrogen or helium at a constant flow rate.

Injector Temperature: 250 °C.

Detector Temperature: 300 °C.
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Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold at 250 °C for 5 minutes.

Sample Preparation: Due to its pyrophoric nature, tributylaluminum must be handled under

an inert atmosphere. A dilute solution of the sample in an anhydrous hydrocarbon solvent

(e.g., hexane or toluene) is prepared in a glovebox.

Injection: A small volume (typically 1 µL) of the prepared solution is injected into the GC.

Data Analysis: The peak area of tributylaluminum is compared to the total area of all peaks to

determine its purity. Impurities are identified by their retention times relative to known

standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for confirming the structure of

tributylaluminum.

Experimental Protocol:

Instrument: NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Anhydrous deuterated benzene (C₆D₆) or deuterated toluene (C₇D₈).

Sample Preparation: A small amount of tributylaluminum is carefully dissolved in the

deuterated solvent in an NMR tube sealed under an inert atmosphere.

Data Acquisition: Standard ¹H and ¹³C NMR spectra are acquired.

Expected ¹H NMR Data (in C₆D₆): The spectrum will show characteristic signals for the butyl

group protons, with chemical shifts and coupling patterns consistent with the

tributylaluminum structure.
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Expected ¹³C NMR Data (in C₆D₆): The spectrum will show distinct signals for the four

different carbon atoms of the butyl groups attached to the aluminum atom.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy can be used to identify the characteristic vibrational modes of the Al-C bond

and the alkyl chains.[20][21][22][23][24]

Experimental Protocol:

Instrument: FTIR spectrometer.

Sample Preparation: A thin film of the neat liquid can be prepared between two potassium

bromide (KBr) or sodium chloride (NaCl) plates in an inert atmosphere glovebox.

Alternatively, a solution in a suitable anhydrous solvent can be analyzed in a liquid

transmission cell.

Data Acquisition: The infrared spectrum is recorded over the range of 4000-400 cm⁻¹.

Expected Data: The spectrum will exhibit characteristic C-H stretching and bending

vibrations of the butyl groups, as well as vibrations associated with the Al-C bond.

Safety and Handling
Tributylaluminum is a pyrophoric material, meaning it can ignite spontaneously on contact with

air.[25][26][27][28][29] It also reacts violently with water. Therefore, stringent safety precautions

must be followed.

Handling: Always handle tributylaluminum in a well-ventilated fume hood or a glovebox under

an inert atmosphere (e.g., nitrogen or argon).

Personal Protective Equipment (PPE): Wear flame-retardant laboratory coats, chemical-

resistant gloves, and safety glasses or a face shield.[25][26][28]

Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition and

incompatible materials.[25][28] Containers should be kept tightly sealed under an inert

atmosphere.
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Spills: In case of a small spill, cover with a dry, inert absorbent material such as sand or

vermiculite. Do not use water. For larger spills, evacuate the area and contact emergency

services.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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